Cas no 2098026-17-4 (2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole)

• Product Name: 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole
• CAS No: 2098026-17-4
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 5057095
• Update Time: 2025-10-29

2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole
• 5-benzyl-2-ethyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole

• Inchi： 1S/C15H22N2/c1-2-16-9-14-11-17(12-15(14)10-16)8-13-6-4-3-5-7-13/h3-7,14-15H,2,8-12H2,1H3
• InChI Key： QEWCPQVDZXGIBS-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CN(CC)CC2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: 2.2
• Topological Polar Surface Area: 6.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole

Comprehensive Analysis of 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2098026-17-4): Structure, Applications, and Research Insights

The compound 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole (CAS No. 2098026-17-4) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its octahydropyrrolo[3,4-c]pyrrole core, combined with benzyl and ethyl substituents, offers a versatile scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological targets, making it a focal point in the development of novel therapeutics.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole. Its molecular docking properties and binding affinity predictions are frequently explored in virtual screening studies. The compound's pyrrolopyrrole backbone is analogous to fragments found in FDA-approved drugs, which has led to increased interest in its structure-activity relationship (SAR) studies. Questions such as "How does 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole interact with CNS receptors?" or "What are its synthetic routes?" are commonly searched in academic and industrial databases.

From a synthetic perspective, the preparation of 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole involves multi-step organic transformations, including reductive amination and cyclization reactions. Its chirality and stereochemical purity are critical for applications in asymmetric catalysis and enantioselective synthesis. The compound's solubility and stability under physiological conditions are also key parameters evaluated in preclinical studies, addressing queries like "Is 2098026-17-4 suitable for formulation development?"

In the context of green chemistry, researchers are investigating eco-friendly synthetic pathways for 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole to minimize waste and energy consumption. The compound's relevance to sustainable pharmaceuticals aligns with global initiatives to reduce the environmental footprint of chemical manufacturing. Additionally, its potential role in neurodegenerative disease research has been a hot topic, with studies exploring its blood-brain barrier permeability and neuroprotective effects.

Analytical characterization of CAS No. 2098026-17-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and quality control, addressing industry demands for high-purity intermediates. The compound's thermal stability and degradation profile are also scrutinized to meet regulatory standards for pharmaceutical ingredients.

Looking ahead, 2-Benzyl-5-ethyloctahydropyrrolo[3,4-c]pyrrole is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and fragment-based drug design. Its modular structure allows for derivatization to optimize pharmacokinetic properties, answering frequent search queries such as "How to modify pyrrolopyrrole derivatives for improved bioavailability?" As research progresses, this compound may unlock new avenues in precision medicine and targeted therapy.